2-((6-(benzo[d][1,3]dioxol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-1-(3,4-dihydroquinolin-1(2H)-yl)ethanone

• IUPAC Name: 2-[[6-(1,3-benzodioxol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]-1-(3,4-dihydro-2H-quinolin-1-yl)ethanone
• InChI: InChI=1S/C23H19N5O3S/c29-22(27-11-3-5-15-4-1-2-6-18(15)27)13-32-23-25-24-21-10-8-17(26-28(21)23)16-7-9-19-20(12-16)31-14-30-19/h1-2,4,6-10,12H,3,5,11,13-14H2
• InChI Key: YFTKUUGXNYTHFG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)C(=O)CSC3=NN=C4N3N=C(C=C4)C5=CC6=C(C=C5)OCO6
• Molecular Formula: C23H19N5O3S
• Molecular Weight: 445.5 g/mol

Description

2-((6-(benzo[d][1,3]dioxol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-1-(3,4-dihydroquinolin-1(2H)-yl)ethanone is a useful research compound. Its molecular formula is C23H19N5O3S and its molecular weight is 445.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research on compounds structurally related to 2-((6-(benzo[d][1,3]dioxol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-1-(3,4-dihydroquinolin-1(2H)-yl)ethanone focuses on the synthesis, structural analysis, and potential applications in various fields, excluding direct applications in drug dosage and side effects. The scientific community has developed several methodologies for synthesizing heterocyclic compounds, given their potential for a wide range of applications. For instance, Sayapin et al. (2015) explored the synthesis and properties of 2-hetaryl-1,3-tropolones based on five-membered nitrogen heterocycles, demonstrating the potential for creating compounds with unique structural and functional properties Sayapin et al., 2015.

Biological Activities

The exploration of biological activities of similar compounds has been a significant area of research. Abdel‐Aziz et al. (2011) synthesized new 2-substituted 6-bromo-3-methylthiazolo[3,2-a]-benzimidazole derivatives, evaluating their potential as immunosuppressors and immunostimulators, indicating the diverse biological activities these compounds can exhibit Abdel‐Aziz et al., 2011.

Antioxidant Properties

Salem et al. (2015) investigated the antioxidant activity of novel fused heterocyclic compounds derived from a tetrahydropyrimidine derivative, highlighting the potential antioxidant properties of compounds within this chemical space Salem et al., 2015.

Antimicrobial and Antituberculosis Activities

Further research has delved into the antimicrobial and antituberculosis activities of quinoline derivatives, with Chitra et al. (2011) synthesizing 3-heteroarylthioquinoline derivatives and evaluating their efficacy against Mycobacterium tuberculosis, providing insight into the potential use of these compounds in antimicrobial and antituberculosis applications Chitra et al., 2011.